Cas no 59919-77-6 (Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro-)

Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro- structure
59919-77-6 structure
Product Name:Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro-
CAS No:59919-77-6
MF:C14H12N2O6
MW:304.254883766174
CID:336855
PubChem ID:71442627
Update Time:2025-04-19

Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro-
    • 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitrophenol
    • DTXSID40851492
    • 59919-77-6
    • Inchi: 1S/C14H12N2O6/c1-8-4-10(7-12(14(8)18)16(21)22)5-9-2-3-13(17)11(6-9)15(19)20/h2-4,6-7,17-18H,5H2,1H3
    • InChI Key: LBIXPOBGWOADMH-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1C)CC1C=CC(=C(C=1)[N+](=O)[O-])O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 304.06956
  • Monoisotopic Mass: 304.06953611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 126.74
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk